Cas no 84296-31-1 (Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-1-methyl- (9CI))

Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-1-methyl- (9CI) structure
84296-31-1 structure
Product Name:Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-1-methyl- (9CI)
CAS No:84296-31-1
MF:C11H18N5O12P3
MW:505.208204746246
CID:732566
PubChem ID:158481
Update Time:2025-04-19

Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-1-methyl- (9CI)
    • [hydroxy-[[(2R,3S)-3-hydroxy-5-(6-imino-1-methylpurin-9-yl)oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate
    • 9-[2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-1-methyl-1,9-dihydro-6H-purin-6-imine
    • DTXSID501004597
    • 84296-31-1
    • Adenosine 5'-(tetrahydrogen triphosphate), N,6-didehydro-2'-deoxy-1,6-dihydro-1-methyl-
    • Inchi: 1S/C11H18N5O12P3/c1-15-4-14-11-9(10(15)12)13-5-16(11)8-2-6(17)7(26-8)3-25-30(21,22)28-31(23,24)27-29(18,19)20/h4-8,12,17H,2-3H2,1H3,(H,21,22)(H,23,24)(H2,18,19,20)/t6-,7+,8?/m0/s1
    • InChI Key: IHCUIOJGPHXEOP-KJFJCRTCSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](CC(N2C=NC3C(=N)N(C)C=NC2=3)O1)O

Computed Properties

  • Exact Mass: 505.016
  • Monoisotopic Mass: 505.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 882
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.7
  • Topological Polar Surface Area: 247Ų

Experimental Properties

  • Density: 2.33
  • Boiling Point: 896.6°Cat760mmHg
  • Flash Point: 496.1°C
  • Refractive Index: 1.82
  • PSA: 278.20000
  • LogP: -0.65930
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